Cas no 2166957-41-9 (1-2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazol-4-ylethan-1-one)

• Product Name: 1-2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazol-4-ylethan-1-one
• CAS No: 2166957-41-9
• MF: C₉H₁₂FNO₂S
• MW: 217.260484695435
• CID: 6148137
• PubChem ID: 165522309
• Update Time: 2025-06-13

1-2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazol-4-ylethan-1-one
• EN300-1269572
• 2166957-41-9
• 1-[2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazol-4-yl]ethan-1-one

• Inchi： 1S/C9H12FNO2S/c1-5(12)6-4-14-8(11-6)7(13)9(2,3)10/h4,7,13H,1-3H3
• InChI Key： CLUBOWCUJIQXTF-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)=O)N=C1C(C(C)(C)F)O

Computed Properties

• Exact Mass: 217.05727796g/mol
• Monoisotopic Mass: 217.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Additional information on 1-2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazol-4-ylethan-1-one

Comprehensive Overview of 1-2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazol-4-ylethan-1-one (CAS No. 2166957-41-9)

The compound 1-2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazol-4-ylethan-1-one (CAS No. 2166957-41-9) is a fluorinated thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for novel bioactive molecules, this compound stands out as a promising candidate for drug discovery and material science applications. Its molecular structure combines a thiazole ring with a fluoro-hydroxypropyl moiety, which enhances its potential for interactions with biological targets.

Researchers are particularly interested in the fluorinated thiazole derivatives due to their versatility in medicinal chemistry. The presence of fluorine atoms often improves metabolic stability and bioavailability, making compounds like 1-2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazol-4-ylethan-1-one valuable for developing new therapeutics. Recent studies have explored its role in modulating enzyme activity and receptor binding, aligning with the growing trend of precision medicine and targeted drug delivery systems.

In the context of agrochemical innovation, CAS No. 2166957-41-9 has been investigated for its potential as a plant growth regulator or pesticide. The thiazole core is known for its herbicidal and fungicidal properties, and the addition of a fluoro-hydroxypropyl group could enhance its efficacy. This aligns with the global push for sustainable agriculture and reduced environmental impact, addressing common search queries like "eco-friendly agrochemicals" and "next-generation crop protection."

The synthesis of 1-2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazol-4-ylethan-1-one involves multi-step organic reactions, including fluorination and cyclization techniques. Advanced methods such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, reflecting the industry's shift toward green chemistry practices. These innovations resonate with researchers searching for "efficient synthetic routes for fluorinated compounds" or "scalable thiazole derivatives production."

From a commercial perspective, the demand for fluorinated heterocycles like CAS No. 2166957-41-9 is rising, driven by their applications in pharmaceuticals, agrochemicals, and specialty materials. Market analysts highlight the compound's potential in addressing unmet medical needs, such as antimicrobial resistance and chronic diseases, which are frequently searched topics in scientific and healthcare communities. Its unique structure also makes it a candidate for material science applications, including organic electronics and coatings.

In conclusion, 1-2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazol-4-ylethan-1-one represents a compelling area of research with broad implications across multiple industries. Its combination of a thiazole ring and fluoro-hydroxypropyl group offers a versatile platform for innovation, addressing contemporary challenges in drug development, sustainable agriculture, and advanced materials. As scientific interest grows, this compound is poised to play a pivotal role in shaping future technologies and solutions.